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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B105966 Get Quote

An In-depth Technical Guide to Disperse Brown
4
For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Brown 4, with the Colour Index name C.I. Disperse Brown 4 and CAS number

12223-16-4, is a monoazo dye.[1] Belonging to the disperse class of dyes, it is characterized

by its low water solubility and its application from a fine aqueous dispersion to color synthetic

hydrophobic fibers.[2] Its primary industrial application is in the dyeing of textiles, particularly

polyester and acetate fibers.[2] While not a pharmaceutical agent, its molecular structure and

potential for human and environmental exposure through textiles necessitate a thorough

understanding of its chemical and toxicological properties. This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

analysis of Disperse Brown 4, along with a discussion of its potential biological effects based

on data from related compounds.

Chemical Structure and Properties
Disperse Brown 4 is synthesized through the diazotization of 2-bromo-6-chloro-4-

nitrobenzenamine followed by an azo coupling reaction with N,N-bis(2-hydroxyethyl)-3-

chlorobenzenamine.[1] This synthesis dictates its unique chemical structure.
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Chemical Structure
Caption: Synthesis of Disperse Brown 4.

Physicochemical Properties
A summary of the key physicochemical properties of Disperse Brown 4 is presented in the

table below.

Property Value Source

CAS Number 12223-16-4 [1]

Molecular Formula C₁₆H₁₅BrCl₂N₄O₄ [1]

Molecular Weight 478.12 g/mol [1]

Appearance

Red-light orange, red-light

brown, or dark red-light brown

powder

[1]

Density 1.68 g/cm³ Guidechem

Boiling Point 662.1°C at 760 mmHg Guidechem

Flash Point 354.2°C Guidechem

Vapor Pressure 1.96E-18 mmHg at 25°C Guidechem

Refractive Index 1.663 Guidechem

Solubility
Low in water, dispersible in

organic solvents
[2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Disperse Brown 4 are not

readily available in peer-reviewed literature. However, based on general methods for the

synthesis and analysis of azo disperse dyes, the following protocols can be proposed.

Synthesis of Disperse Brown 4
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This protocol is adapted from standard diazotization and azo coupling procedures.

1. Diazotization of 2-Bromo-6-chloro-4-nitrobenzenamine:

Dissolve 2-bromo-6-chloro-4-nitrobenzenamine in a mixture of concentrated hydrochloric
acid and water.
Cool the solution to 0-5°C in an ice bath with constant stirring.
Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5°C.
Continue stirring for 30 minutes after the addition is complete to ensure full formation of the
diazonium salt.

2. Preparation of the Coupling Component Solution:

Dissolve N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine in an appropriate solvent, such as a
dilute aqueous solution of a non-ionic surfactant.

3. Azo Coupling Reaction:

Slowly add the cold diazonium salt solution to the prepared coupling component solution with
vigorous stirring.
Maintain the temperature at 0-5°C and adjust the pH to be slightly acidic (pH 4-6) using a
buffer solution to facilitate the coupling reaction.
Continue stirring for several hours until the reaction is complete, which can be monitored by
thin-layer chromatography (TLC).
The precipitated Disperse Brown 4 dye is then collected by filtration, washed with cold
water until the filtrate is neutral, and dried under vacuum at a low temperature.

Analytical Characterization
1. High-Performance Liquid Chromatography (HPLC):

Instrumentation: An HPLC system with a UV-Vis or photodiode array (PDA) detector.
Column: A C18 reverse-phase column.
Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of a
modifier like formic acid or ammonium acetate to improve peak shape.
Detection: Monitor the eluent at the wavelength of maximum absorbance (λmax) for
Disperse Brown 4, which is expected to be in the visible range.
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Sample Preparation: Dissolve a precisely weighed amount of the dye in a suitable solvent
(e.g., methanol or dimethylformamide), filter through a 0.45 µm syringe filter, and inject into
the HPLC system.

2. Spectroscopic Analysis:

UV-Visible (UV-Vis) Spectroscopy: Dissolve the dye in a suitable solvent (e.g., ethanol or
DMF) and record the absorption spectrum over the range of 200-800 nm to determine the
λmax.
Fourier-Transform Infrared (FT-IR) Spectroscopy: Obtain the IR spectrum of the solid dye
using a KBr pellet or an ATR accessory to identify characteristic functional groups such as N-
H, O-H, C-N, C-Cl, C-Br, N=N, and NO₂.

Logical Workflow for Synthesis and Analysis
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Workflow for Synthesis and Analysis of Disperse Brown 4

Synthesis

Analysis

Starting Materials:
- 2-Bromo-6-chloro-4-nitrobenzenamine

- N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine

Diazotization
(NaNO2, HCl, 0-5°C)

Azo Coupling
(pH 4-6, 0-5°C)

Isolation and Purification
(Filtration, Washing, Drying)

Disperse Brown 4 (Solid)

Sample Preparation
(Dissolution in appropriate solvent)

HPLC Analysis
(Purity and Quantification)

UV-Vis Spectroscopy
(λmax Determination)

FT-IR Spectroscopy
(Functional Group Identification)

Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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